Cas no 1806810-53-6 (2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806810-53-6
• MF: C₇H₅F₅N₂O₂S
• MW: 276.183817625046
• CID: 4850335
• Update Time: 2025-11-07

2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C7H5F5N2O2S/c8-6(9)4-1-5(17(13,15)16)3(2-14-4)7(10,11)12/h1-2,6H,(H2,13,15,16)
• InChI Key： ABNHCZSHDOQJSS-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(F)F)=NC=C1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide (CAS No. 1806810-53-6)

2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide (CAS No. 1806810-53-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's difluoromethyl and trifluoromethyl groups enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a sulfonamide-based inhibitor, especially in targeting enzymes like carbonic anhydrases or bacterial dihydropteroate synthase (DHPS).

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in developing novel crop protection agents and pharmaceutical active ingredients. The sulfonamide moiety in this compound is a key functional group, often associated with antibacterial and antifungal properties. This aligns with the growing focus on antimicrobial resistance (AMR) solutions, a hot topic in both academic and industrial circles. Studies suggest that modifications to the pyridine-sulfonamide scaffold could yield compounds with improved efficacy against resistant pathogens.

From a synthetic chemistry perspective, CAS 1806810-53-6 exemplifies the strategic use of fluorine incorporation to modulate bioactivity. Fluorine atoms' electronegativity and small size allow for precise tuning of molecular interactions, a principle leveraged in rational drug design. The compound's heterocyclic core also offers versatility for further derivatization, catering to the pharmaceutical industry's need for highly functionalized intermediates. This adaptability is critical for addressing challenges in targeted therapy development, another trending research area.

Environmental and regulatory considerations further highlight the relevance of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide. As sustainability becomes a priority, chemists are exploring green synthesis routes for fluorinated compounds to reduce hazardous waste. The compound's potential low ecotoxicity profile (subject to further studies) could position it favorably compared to traditional sulfonamides, addressing concerns about persistent organic pollutants (POPs).

Analytical characterization of 1806810-53-6 typically involves advanced techniques like NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), reflecting the compound's complexity. These methods are essential for quality control in contract manufacturing organizations (CMOs), where precision is paramount. The rise of AI-assisted molecular modeling has also accelerated research into this compound's 3D conformation and binding affinities, merging computational and experimental approaches.

Market trends indicate increasing patent filings around pyridine sulfonamide derivatives, underscoring their commercial potential. While CAS 1806810-53-6 itself may not yet be widely commercialized, its structural features inspire analogs for next-generation herbicides and kinase inhibitors. This aligns with searches for "fluorine in drug design" or "pyridine sulfonamide uses," common queries among medicinal chemists. The compound's multi-fluorination pattern additionally resonates with studies on metabolic stability enhancement, a recurring theme in pharmacokinetic optimization.

In conclusion, 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide represents a compelling case study in modern fluorine chemistry and heterocyclic innovation. Its dual applicability in life sciences and material science mirrors the interdisciplinary nature of contemporary research, answering pressing needs from disease treatment to sustainable agriculture. As analytical technologies and synthetic methodologies advance, this compound's derivatives will likely play pivotal roles in addressing global health and environmental challenges.